1-benzyl-N-(3-bromobenzyl)-4-piperidinamine
Overview
Description
1-benzyl-N-(3-bromobenzyl)-4-piperidinamine, also known as JNJ-7925476, is a chemical compound that has been studied for its potential use in scientific research. This compound is a selective antagonist of the dopamine D2 receptor and has been found to have potential applications in the treatment of various neurological and psychiatric disorders.
Mechanism of Action
1-benzyl-N-(3-bromobenzyl)-4-piperidinamine is a selective antagonist of the dopamine D2 receptor. It binds to the receptor and prevents dopamine from binding, which reduces the activity of the receptor. This leads to a decrease in dopamine signaling in the brain, which has been found to have potential therapeutic effects in various neurological and psychiatric disorders.
Biochemical and Physiological Effects:
1-benzyl-N-(3-bromobenzyl)-4-piperidinamine has been found to have various biochemical and physiological effects. It has been found to reduce the activity of the dopamine D2 receptor, which leads to a decrease in dopamine signaling in the brain. This has been found to have potential therapeutic effects in various neurological and psychiatric disorders such as schizophrenia, bipolar disorder, and drug addiction.
Advantages and Limitations for Lab Experiments
1-benzyl-N-(3-bromobenzyl)-4-piperidinamine has several advantages for lab experiments. It is a selective antagonist of the dopamine D2 receptor, which makes it a useful tool for studying the receptor and its role in various neurological and psychiatric disorders. However, there are also limitations to using 1-benzyl-N-(3-bromobenzyl)-4-piperidinamine in lab experiments. It is a relatively new compound, and its long-term effects and safety have not been fully studied. Additionally, its selectivity for the dopamine D2 receptor may limit its use in studying other receptors and neurotransmitters.
Future Directions
There are several future directions for research on 1-benzyl-N-(3-bromobenzyl)-4-piperidinamine. One potential direction is to study its potential therapeutic effects in various neurological and psychiatric disorders. Another direction is to study its effects on other receptors and neurotransmitters. Additionally, further research is needed to fully understand the long-term effects and safety of 1-benzyl-N-(3-bromobenzyl)-4-piperidinamine.
Scientific Research Applications
1-benzyl-N-(3-bromobenzyl)-4-piperidinamine has been studied for its potential use in scientific research. It has been found to have potential applications in the treatment of various neurological and psychiatric disorders such as schizophrenia, bipolar disorder, and drug addiction. 1-benzyl-N-(3-bromobenzyl)-4-piperidinamine has also been studied for its potential use as a tool to study the dopamine D2 receptor and its role in these disorders.
properties
IUPAC Name |
1-benzyl-N-[(3-bromophenyl)methyl]piperidin-4-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23BrN2/c20-18-8-4-7-17(13-18)14-21-19-9-11-22(12-10-19)15-16-5-2-1-3-6-16/h1-8,13,19,21H,9-12,14-15H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LQTBRZAEHBWCJL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1NCC2=CC(=CC=C2)Br)CC3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23BrN2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N'-[4-chloro-1-(4-fluorophenyl)butylidene]-4-ethoxybenzenesulfonohydrazide](/img/structure/B4668150.png)
![ethyl 3-{[(2-fluorophenoxy)acetyl]amino}-4-methylbenzoate](/img/structure/B4668166.png)
![methyl (5-{3-methoxy-4-[(3-nitrobenzyl)oxy]benzylidene}-2,4-dioxo-1,3-thiazolidin-3-yl)acetate](/img/structure/B4668185.png)
![ethyl 1-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]-4-(2-phenoxyethyl)-4-piperidinecarboxylate](/img/structure/B4668190.png)
![N-(2-furylmethyl)-2-{[N-[(4-methylphenyl)sulfonyl]-N-(3-nitrophenyl)glycyl]amino}benzamide](/img/structure/B4668193.png)
![3-[(2,4-difluorophenyl)amino]-1-(2-thienyl)-2-propen-1-one](/img/structure/B4668201.png)
![N-[2-[(4-methylphenyl)sulfonyl]-2-(3-pyridinyl)ethyl]-2-furamide](/img/structure/B4668212.png)
![N-[2-(aminocarbonyl)phenyl]-1-(methylsulfonyl)-4-piperidinecarboxamide](/img/structure/B4668230.png)
![methyl [(4-ethyl-5-{[3-(trifluoromethyl)phenoxy]methyl}-4H-1,2,4-triazol-3-yl)thio]acetate](/img/structure/B4668234.png)
![N-[2-(methoxymethyl)-5-oxo-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-6-yl]benzamide](/img/structure/B4668239.png)
![(4-{[1-(3-methylphenyl)-2,4,6-trioxotetrahydro-5(2H)-pyrimidinylidene]methyl}phenoxy)acetic acid](/img/structure/B4668244.png)